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Compound of Interest

Compound Name: Benzyl thiocyanate

Cat. No.: B142379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Benzyl thiocyanate (C₆H₅CH₂SCN), an organic compound with a molecular weight of 149.21

g/mol , serves as a valuable intermediate in the synthesis of pharmaceuticals and

agrochemicals. Its utility in various synthetic pathways is fundamentally linked to its solubility

characteristics in different solvent systems. This technical guide provides an overview of the

available solubility data for benzyl thiocyanate, outlines a standard experimental protocol for

its determination, and presents a visual workflow for solubility assessment.

Quantitative Solubility Data
The publicly available quantitative data on the solubility of benzyl thiocyanate is limited.

However, existing data points from chemical databases and supplier specifications have been

compiled below. It is important to note a significant discrepancy in the reported aqueous

solubility, with one source indicating a value of 76.1 g/L while another reports 0.1 g/L. The lower

value is more consistent with the expected behavior of similar organic compounds.

Researchers are advised to experimentally verify solubility in their specific systems.

Solvent Temperature (°C) Solubility Reference

Diethyl Ether Not Specified 5 g / 100 mL [1][2][3][4][5]

Water 20 76.1 g / L [1][2][4]

Water 20 0.1 g / L [6]
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In addition to the quantitative data, benzyl thiocyanate is described as having good solubility

in dioxane and is generally considered to be soluble in organic solvents.[7][8]

Experimental Protocol: Isothermal Equilibrium
Method
For researchers requiring precise solubility data, the isothermal equilibrium (or gravimetric)

method is a reliable and commonly employed technique. This protocol provides a detailed

methodology for determining the solubility of benzyl thiocyanate in a given solvent at a

specific temperature.

Objective: To determine the equilibrium concentration of benzyl thiocyanate in a selected

organic solvent at a constant temperature.

Materials:

Benzyl thiocyanate (solid, high purity)

Solvent of interest (analytical grade)

Thermostatically controlled shaker or water bath

Calibrated thermometer or temperature probe

Equilibrium vials with airtight seals (e.g., screw-cap glass vials)

Syringes and syringe filters (PTFE or other solvent-compatible material, e.g., 0.22 µm)

Analytical balance (±0.0001 g)

Volumetric flasks and pipettes

Evaporating dish or watch glass

Drying oven or vacuum desiccator

Procedure:
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Preparation:

Set the thermostatic shaker/water bath to the desired experimental temperature. Allow it to

equilibrate.

Place an excess amount of solid benzyl thiocyanate into several equilibrium vials. The

presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

Add a known volume or mass of the selected solvent to each vial.

Equilibration:

Securely seal the vials to prevent solvent evaporation.

Place the vials in the thermostatic shaker and agitate them for a predetermined period

(e.g., 24-72 hours) to ensure equilibrium is reached. The exact time should be determined

by preliminary experiments where samples are taken at different time points (e.g., 12, 24,

36, 48 hours) until the measured concentration remains constant.

Sample Collection and Filtration:

Once equilibrium is achieved, stop the agitation and allow the vials to stand undisturbed in

the temperature-controlled bath for at least 2-4 hours. This allows the excess solid to

settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-warmed syringe to prevent precipitation upon cooling.

Immediately attach a syringe filter and dispense the clear, filtered solution into a pre-

weighed volumetric flask or vial. Record the exact volume or mass of the collected

sample.

Gravimetric Analysis:

Transfer the filtered, saturated solution to a pre-weighed evaporating dish.

Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood or using

a rotary evaporator).
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Once the solvent is removed, place the dish containing the solid residue (benzyl
thiocyanate) in a drying oven or vacuum desiccator at a temperature below the

compound's melting point (39-41°C) until a constant mass is achieved.

Weigh the dish with the dried solute.

Calculation:

Calculate the mass of the dissolved benzyl thiocyanate by subtracting the initial mass of

the empty dish from the final mass of the dish plus residue.

Determine the solubility by expressing this mass per volume or mass of the solvent used

(e.g., in g/100 mL, g/100 g solvent, or mole fraction).

Repeat the procedure for each vial to ensure reproducibility and calculate the average

solubility and standard deviation.

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the isothermal equilibrium method for

determining solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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